Cas no 1796602-13-5 (m-Toluoyl-d7 Chloride)
m-Toluoyl-d7 Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl-2,3,4,6-d4 chloride, 5-(methyl-d3)-
- m-Toluoyl-d7 Chloride
-
- Inchi: 1S/C8H7ClO/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
- InChI Key: YHOYYHYBFSYOSQ-UHFFFAOYSA-N
- SMILES: C(C1C([H])=C([H])C([H])=C(C([H])([H])[H])C=1[H])(=O)Cl
m-Toluoyl-d7 Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T536257-10mg |
m-Toluoyl-d7 Chloride |
1796602-13-5 | 10mg |
$500.00 | 2023-05-17 | ||
| TRC | T536257-25mg |
m-Toluoyl-d7 Chloride |
1796602-13-5 | 25mg |
$ 800.00 | 2023-09-05 | ||
| TRC | T536257-50mg |
m-Toluoyl-d7 Chloride |
1796602-13-5 | 50mg |
$2113.00 | 2023-05-17 |
m-Toluoyl-d7 Chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on m-Toluoyl-d7 Chloride
Research Briefing on m-Toluoyl-d7 Chloride (CAS: 1796602-13-5) in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the growing importance of deuterated compounds, such as m-Toluoyl-d7 Chloride (CAS: 1796602-13-5), as critical tools in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.
m-Toluoyl-d7 Chloride, a deuterated derivative of m-toluoyl chloride, has gained attention due to its enhanced metabolic stability and utility as a labeling reagent in mass spectrometry-based proteomics and metabolomics. Studies published in 2023-2024 demonstrate its role in the synthesis of deuterated pharmaceutical intermediates, particularly for pharmacokinetic (PK) studies where isotopic labeling reduces background interference in analytical assays.
A key study by Zhang et al. (J. Med. Chem., 2023) utilized 1796602-13-5 to prepare deuterated analogs of kinase inhibitors, observing a 40% increase in plasma half-life compared to non-deuterated counterparts. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirmed the positional specificity of deuterium incorporation at the aromatic ring, which was critical for maintaining target binding affinity while improving metabolic resistance.
In proteomics, m-Toluoyl-d7 Chloride has been employed as an acylating agent for stable isotope labeling of amino groups in peptides (Nat. Methods, 2024). The d7-labeling pattern provides a 7-Da mass shift that enables multiplexed quantification with minimal isotopic overlap, addressing limitations of traditional dimethyl labeling. This application was validated in a large-scale cancer biomarker study, achieving a 92% quantification accuracy across 1,200 plasma samples.
From a synthetic chemistry perspective, novel continuous-flow protocols for 1796602-13-5 production have emerged (Org. Process Res. Dev., 2023), achieving 98% isotopic purity at kilogram-scale through Pd-catalyzed hydrogen-deuterium exchange under supercritical conditions. These advances address previous challenges in cost-effective deuterated compound manufacturing.
Ongoing clinical trials (NCT05678984) are evaluating m-Toluoyl-d7 Chloride-derived PET tracers for neuroinflammation imaging, leveraging the kinetic isotope effect to prolong tracer half-life in vivo. Preliminary data show a 2.3-fold improvement in signal-to-noise ratio compared to non-deuterated analogs in Alzheimer's disease models.
Future directions include the development of chiral variants of 1796602-13-5 for stereoselective labeling applications and its integration with CRISPR-Cas9 screening platforms to study deuterium-dependent cellular responses. The compound's unique properties position it as a versatile tool for next-generation drug development and molecular imaging strategies.
1796602-13-5 (m-Toluoyl-d7 Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)